Cas no 4176-74-3 ( )
structure
Product Name:
CAS No:4176-74-3
MF:C18H21NO
MW:267.365444898605
CID:927358
PubChem ID:281037
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,2-diphenylethyl)morpholine
- AC1L5TMS
- AC1Q70XS
- AG-F-48542
- AR-1F5526
- CTK4I5228
- NSC133518
- NSC-133518
- 4176-74-3
- NSC 133518
- DS-014429
-
-
- Inchi： 1S/C18H21NO/c1-3-7-16(8-4-1)15-18(17-9-5-2-6-10-17)19-11-13-20-14-12-19/h1-10,18H,11-15H2
- InChI Key： PDANPYHTZOQZAR-UHFFFAOYSA-N
- SMILES： O1CCN(CC1)C(C1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 267.16243
- Monoisotopic Mass: 267.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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